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Compound of Interest

Compound Name: (Rac)-LM11A-31

Cat. No.: B12378093

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and
disposal of (Rac)-LM11A-31, a non-peptide p75 neurotrophin receptor (p75NTR) modulator. As
this compound is intended for research use only, adherence to strict laboratory safety
standards is imperative to ensure the well-being of personnel and the integrity of experimental
outcomes.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling (Rac)-LM11A-31 to
determine the appropriate level of personal protective equipment. The following table outlines
the recommended PPE for various laboratory activities involving this compound.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
with safety glasses or goggles-
Disposable, solid-front lab coat
with tight-fitting cuffs- Double-
gloving (e.g., nitrile)-
Disposable sleeves

High risk of aerosolization and
inhalation of fine powders. Full
respiratory protection and

double-gloving are essential to

prevent exposure.

Solution Preparation

- Chemical safety goggles-
Standard laboratory coat-

Single pair of nitrile gloves

Reduced risk of aerosolization
once the compound is in
solution. Standard PPE is
sufficient to protect against

splashes.

General Handling and In-vivo

Dosing

- Safety glasses- Laboratory

coat- Nitrile gloves

To prevent accidental skin
contact and eye exposure
during routine handling and

administration.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (Rac)-LM11A-31 and its

dihydrochloride salt is provided below. This information is essential for safe handling, storage,

and experimental planning.
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(Rac)-LM11A-31

Property (Rac)-LM11A-31 . .
dihydrochloride
CAS Number 102562-74-3 1214672-15-7[1]
Molecular Formula C12H25N302 Ci12H25N302 « 2HCI
Molecular Weight 243.35 g/mol 316.27 g/mol [2]
Appearance Crystalline solid Not specified
Solubility DMSO: 49 mg/mL Water: 10 mM * 1 mL[1]
Store at -20°C forup to 3 4°C, stored under nitrogen,
Storage ]
years (powder) away from moisture[2]

Standard Operating Procedure for a Chemical Spill

In the event of a spill involving (Rac)-LM11A-31 powder, immediate and appropriate action is
necessary to contain the spill and mitigate exposure. The following workflow provides a step-
by-step guide for handling a minor chemical spill. For major spills, evacuate the area and
contact your institution's environmental health and safety (EHS) office immediately.
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Workflow for handling a minor chemical powder spill.
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Disposal Plan

All materials contaminated with (Rac)-LM11A-31, including unused compound, contaminated
PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

e Segregate Waste: Collect all contaminated solid waste in a designated, clearly labeled, and
sealed hazardous waste container.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "(Rac)-LM11A-31".

e Agueous Waste: Any aqueous waste containing (Rac)-LM11A-31 should be collected in a
separate, sealed, and clearly labeled container. Do not mix with other waste streams unless
compatibility has been confirmed.

» Disposal Request: Contact your institution's EHS office to arrange for the pickup and
disposal of the hazardous waste. Do not dispose of (Rac)-LM11A-31 down the drain or in
the regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure a safe laboratory environment when working with (Rac)-LM11A-31. Always consult the
most recent Safety Data Sheet (SDS) from your supplier for the most comprehensive and up-
to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12378093#personal-protective-equipment-for-
handling-rac-im11la-31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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